molecular formula C17H12N4O3 B5579475 2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione

2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione

Cat. No.: B5579475
M. Wt: 320.30 g/mol
InChI Key: IUECPKZDVIRZLW-UHFFFAOYSA-N
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Description

2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains both an oxadiazole and an isoindole ring. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antimicrobial Screening and Potential as Chemotherapeutic Agents

Research indicates that compounds related to 2-{1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-isoindole-1,3(2H)-dione, such as azaimidoxy compounds, have been synthesized and evaluated for their antimicrobial activities. These studies aim to explore the potential of such derivatives as chemotherapeutic agents (Jain, Nagda, & Talesara, 2006).

Synthesis and Biological Activities Involving Heterocyclic Derivatives

Ethyl 2-(2-pyridylacetate) derivatives, which include structures related to the compound , have been synthesized and tested for various biological activities. These compounds have been evaluated against microorganisms and for their potential in antiviral activity against HIV-1 (Szulczyk et al., 2017).

Novel Synthesis Methods for Related Compounds

New effective methods have been developed for synthesizing compounds closely related to this compound. These methods focus on thermal heterocyclization processes and have implications for the preparation of related aromatic acids (Tkachuk et al., 2020).

Application in Photoluminescent Properties

A novel quadridentate compound containing a structure similar to the compound was synthesized and used to study photoluminescent properties. This research focused on the emission characteristics and the potential application in luminescence (Si Zhen-jun, 2011).

Anticancer Activity of Pyrazolo[3,4-b]pyridine Derivatives

Novel pyrazolo[3,4-b]pyridine-based compounds, closely related to this compound, were synthesized and evaluated for their anticancer activity. This research highlighted the potential of these derivatives as promising anticancer agents (Nagender et al., 2016).

Properties

IUPAC Name

2-[1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]isoindole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12N4O3/c1-10(15-19-14(20-24-15)13-8-4-5-9-18-13)21-16(22)11-6-2-3-7-12(11)17(21)23/h2-10H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUECPKZDVIRZLW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=NC(=NO1)C2=CC=CC=N2)N3C(=O)C4=CC=CC=C4C3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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